Cas no 133635-73-1 (4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one)
133635-73-1 structure
Product Name:4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
CAS No:133635-73-1
MF:C14H23N3O4
MW:297.350123643875
CID:1233395
PubChem ID:453120
Update Time:2025-04-20
4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- 2(1H)-Pyrimidinone, 4-amino-5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-
- 2(1H)-Pyrimidinone, 4-amino-5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-
- AC1L9QRN
- CTK4B8708
- 2',3'-Dideoxy-5-(1-methylpropoxymethyl)cytidine
- AG-D-68590
- 2(1H)-Pyrimidinone, 4-amino-5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-; 2(1H)-Pyrimidinone, 4-amino-5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-; AC1L9QRN; CTK4B8708; 2',3'-Dideoxy-5-(1-methylpropoxymethyl)cytidine; AG-D-68590;
- 133635-73-1
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(sec-butoxymethyl)pyrimidin-2-one
- DTXSID30928228
- 2',3'-dideoxy-5-(1-methylpropoxymethyl) cytidine
- 5-{[(Butan-2-yl)oxy]methyl}-1-[5-(hydroxymethyl)oxolan-2-yl]-4-imino-1,4-dihydropyrimidin-2-ol
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- Inchi: 1S/C14H23N3O4/c1-3-9(2)20-8-10-6-17(14(19)16-13(10)15)12-5-4-11(7-18)21-12/h6,9,11-12,18H,3-5,7-8H2,1-2H3,(H2,15,16,19)/t9?,11-,12+/m0/s1
- InChI Key: AMEMHOZQWMFZEH-CLGJWYQZSA-N
- SMILES: O1[C@H](CO)CC[C@@H]1N1C(N=C(C(COC(C)CC)=C1)N)=O
Computed Properties
- Exact Mass: 297.16899
- Monoisotopic Mass: 297.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 97.4Ų
Experimental Properties
- PSA: 97.38
4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
133635-73-1 (4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one) Related Products
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